![molecular formula C4H4ClKO3 B6287861 Potassium (Z)-2-chloro-2-methoxycarbonyl-ethenolate, 95% CAS No. 2703784-27-2](/img/structure/B6287861.png)
Potassium (Z)-2-chloro-2-methoxycarbonyl-ethenolate, 95%
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Description
Potassium is a chemical element with the symbol K (from Neo-Latin kalium) and atomic number 19 . It is a silvery-white metal that is very soft and reacts rapidly with the oxygen in air .
Synthesis Analysis
Potassium is formed in supernovae by nucleosynthesis from lighter atoms . These are nuclear fusion reactions, not to be confused with chemical burning of potassium in oxygen .Molecular Structure Analysis
Potassium has an atomic number of 19, and its electron configuration is [Ar] 4s1 . It has 26 known isotopes from 31 K to 57 K .Chemical Reactions Analysis
Potassium reacts so violently with water that it bursts into flame . The silvery white metal is very soft and reacts rapidly with the oxygen in air .Physical and Chemical Properties Analysis
Potassium has a melting point of 63.65 °C and a boiling point of 773.9 °C . It has a density of 0.862 g/cm3 at 0 °C and is less dense than water .Safety and Hazards
Properties
IUPAC Name |
potassium;(Z)-2-chloro-3-methoxy-3-oxoprop-1-en-1-olate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClO3.K/c1-8-4(7)3(5)2-6;/h2,6H,1H3;/q;+1/p-1/b3-2-; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNZHPPXDFVINFG-OLGQORCHSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=C[O-])Cl.[K+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C(=C/[O-])/Cl.[K+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4ClKO3 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.62 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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